Cas no 16652-71-4 (L-Proline benzyl ester hydrochloride)

• Product Name: L-Proline benzyl ester hydrochloride
• CAS No: 16652-71-4
• MF: C₁₂H₁₆ClNO₂
• MW: 241.713942527771
• MDL: MFCD00039002
• CID: 50490
• PubChem ID: 87559928
• Update Time: 2025-06-14

L-Proline benzyl ester hydrochloride Chemical and Physical Properties

Names and Identifiers

• L-Proline benzyl ester hydrochloride
• H-Pro-OBzl.HCl
• (S)-Benzyl pyrrolidine-2-carboxylate hydrochloride
• H-Pro-OBzl·HCl
• L-PROLINE BENZYL ESTER HCL
• H-L-Pro-OBzl*HCl
• H-Pro-OBn*HCl
• H-PRO-OBZL
• L-Proline benzyl est
• L-PROLINE BENZYL ESTER
• L-Pro-OBn hydrochloride
• L-Pro-OBzl.HCl
• PROLINE-OBZL HCL
• Pro-OBn hydrochloride
• PRO-OBZL HCL
• H-Pro-Obzl.Hc
• H-PRO-OBZL HCL
• H-Pro-OBzl•TIMTEC-BB SBB003206
• L-proline, phenylmethyl ester, hydrochloride salt
• Benzyl(S)-pyrrolidine-2-carboxylate hcl
• benzyl (2S)-pyrrolidine-2-carboxylate;hydrochloride
• (S)-BENZYL PYRROLIDINE-2-CARBOXYLATE HCL
• L-Proline, phenylmethyl ester, hydrochloride (1:1)
• L-proline benzyl ester hydrochloride salt
• I11506
• proline benzylester hydrochloride
• DTXSID001347023
• 16652-71-4
• proline benzyl ester hydrochloride
• Proline, phenylmethyl ester, hydrochloride
• L-proline-O-benzyl ester hydrochloride
• AS-12118
• L-Proline benzyl ester hydrochloride, 98%
• W12068
• EN300-7359705
• 60668-01-1
• L-proline, phenylmethyl ester, monohydrochloride salt
• Pro-OBn.HCl
• L-proline benzylester hydro chloride
• benzyl (2S)-pyrrolidin-1-ium-2-carboxylate;chloride
• ZK3TE62WVS
• HY-W012071
• NSC -197199
• L-Proline, phenylmethyl ester, hydrochloride
• MFCD00039002
• benzyl (2S)-pyrrolidine-2-carboxylate hydrochloride
• L-proline, benzyl ester hydrochloride
• W-107922
• Pro-OBzl.HCl
• HCl H-Pro-OBzl
• F0001-0607
• CS-W012787
• NS00052612
• L-proline benzyl ester hydrochloric acid
• SCHEMBL630516
• Benzyl L-prolinate hydrochloride
• AKOS015889662
• NEDMOHHWRPHBAL-MERQFXBCSA-N
• M02957
• Proline benzyl ester HCl
• AC-19233
• Benzyl (S)-Pyrrolidine-2-Carboxylate HCl
• H-Pro-OBn.HCl
• (L)-proline benzyl ester hydrochloride
• AKOS015848474
• AM82201
• P1727
• L-proline benzylester hydrochloride
• H-Pro-OBn-HCl
• L-Proline benzyl ester, HCl
• NSC-71043
• L-proline-benzyl ester hydrochloride

• MDL： MFCD00039002
• Inchi： 1S/C12H15NO2.ClH/c14-12(11-7-4-8-13-11)15-9-10-5-2-1-3-6-10;/h1-3,5-6,11,13H,4,7-9H2;1H/t11-;/m0./s1
• InChI Key： NEDMOHHWRPHBAL-MERQFXBCSA-N
• SMILES： Cl.O(CC1C=CC=CC=1)C([C@@H]1CCCN1)=O
• BRN： 3598081

Computed Properties

• Exact Mass: 241.08700
• Monoisotopic Mass: 241.087
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 212
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 38.3

Experimental Properties

• Color/Form: Not determined
• Density: 1.1210
• Melting Point: 148-151 °C (lit.)
• Boiling Point: 309 oC at 760 mmHg
• Flash Point: 140.7℃
• Refractive Index: 1.4365
• Water Partition Coefficient: miscible
• PSA: 38.33000
• LogP: 2.61260
• Specific Rotation: -44 º (c=1, methanol)
• Sensitiveness: Hygroscopic
• Optical Activity: [α]20/D −48°, c = 1 in H2O
• Solubility: miscible
• Vapor Pressure: No data available

L-Proline benzyl ester hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R36/38
• Safety Instruction： S22-S24/25-S37/39-S26
• Hazardous Material Identification：
• Risk Phrases：R36/38
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on L-Proline benzyl ester hydrochloride

Comprehensive Guide to L-Proline benzyl ester hydrochloride (CAS No. 16652-71-4): Properties, Applications, and Industry Insights

L-Proline benzyl ester hydrochloride (CAS No. 16652-71-4) is a specialized amino acid derivative widely utilized in pharmaceutical synthesis, peptide chemistry, and biochemical research. This white to off-white crystalline powder, with a molecular formula of C₁₂H₁₅NO₂·HCl, serves as a crucial protecting group reagent for proline residues during solid-phase peptide synthesis (SPPS). Its unique structural features—combining the rigidity of the pyrrolidine ring with the versatility of the benzyl ester group—make it indispensable for modulating peptide conformation and enhancing solubility in organic solvents.

Recent trends in peptide drug development have amplified interest in L-Proline benzyl ester hydrochloride, particularly for applications in GPCR-targeted therapeutics and cyclic peptide design. Search engine analytics reveal growing queries about "proline derivatives for peptide synthesis" and "CAS 16652-71-4 solubility," reflecting its importance in modern drug discovery. The compound's chiral purity (>98% typically) ensures reliable stereocontrol—a critical factor when engineering peptides for neurological or metabolic disease targets where receptor specificity is paramount.

From a synthetic chemistry perspective, the benzyl ester moiety in 16652-71-4 enables mild deprotection conditions (hydrogenolysis or acidolysis), reducing side reactions in sensitive sequences. This aligns with industry demands for "green peptide synthesis" methods, as evidenced by PubMed citations discussing its role in minimizing racemization. Notably, its hydrochloride salt form enhances stability—addressing common user concerns about "amino ester shelf life"—while maintaining compatibility with Fmoc/tBu strategies.

Beyond pharmaceuticals, L-Proline benzyl ester HCl finds niche applications in asymmetric catalysis and chiral auxiliary design. Researchers investigating "organocatalysts for C-C bond formation" frequently employ this compound due to its ability to induce enantioselectivity. Its zwitterionic character also makes it valuable for studying membrane transport mechanisms, particularly in models of amino acid uptake—a hot topic in nutraceutical and sports science research.

Quality specifications for CAS 16652-71-4 typically include HPLC purity ≥97%, low heavy metal content (<10 ppm), and strict control of residual solvents—parameters critical for regulatory compliance in GMP peptide production. Analytical techniques like NMR (showing characteristic pyrrolidine protons at δ 1.8–2.5 ppm) and mass spectrometry (m/z 205 for the free base) are routinely employed for verification. These protocols address frequent search queries about "how to test proline ester purity" while ensuring batch-to-batch reproducibility.

Emerging applications in bioconjugation chemistry have further expanded the utility of L-Proline benzyl ester hydrochloride. Its secondary amine functionality allows selective modification—key for developing antibody-drug conjugates (ADCs) and PEGylated peptides. This correlates with rising Google Trends data for "site-specific protein modification" techniques. Additionally, its role in stabilizing β-turn structures makes it valuable for peptidomimetic design targeting protein-protein interactions.

Storage recommendations for 16652-71-4 emphasize protection from moisture (desiccated at 2–8°C) to prevent hydrolysis of the ester linkage—a practical consideration often searched by laboratory technicians. When handling, standard precautions for amino acid derivatives apply, though its non-hygroscopic nature simplifies weighing compared to free amino acids. These operational advantages contribute to its popularity in high-throughput screening workflows.

The market for L-Proline benzyl ester hydrochloride continues evolving alongside advancements in peptide therapeutics—projected to exceed $50 billion by 2028. Its cost-effectiveness as a building block for complex molecules positions it favorably against newer pseudoproline derivatives. Patent analyses show increasing incorporation into macrocyclic drug candidates, particularly for oncology and anti-infective applications, reinforcing its status as a staple in medicinal chemistry toolkits.